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Compound of Interest

Compound Name: Basolite Z377

Cat. No.: B8822124 Get Quote

For immediate release:

Researchers and scientists handling Basolite Z377 must adhere to strict disposal protocols

due to its environmental hazards. This guide provides essential safety and logistical information

for the proper disposal of this material, ensuring the safety of personnel and the protection of

the environment.

Basolite Z377, a metal-organic framework (MOF), is classified as hazardous to the aquatic

environment.[1][2] Improper disposal can lead to long-term, toxic effects on aquatic life.[1][2]

Therefore, it is imperative that this material is not discarded as regular solid waste or released

into the sewer system.

Key Safety and Hazard Information
A thorough understanding of the hazards associated with Basolite Z377 is the first step toward

safe handling and disposal. The following table summarizes the key hazard classifications for

this material.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8822124?utm_src=pdf-interest
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/794325?%26region=us
https://www.sigmaaldrich.com/JP/ja/product/aldrich/794325
https://www.sigmaaldrich.com/SG/en/product/aldrich/794325?%26region=us
https://www.sigmaaldrich.com/JP/ja/product/aldrich/794325
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Code Description

GHS Pictogram GHS09
Hazardous to the aquatic

environment

Hazard Statement H410
Very toxic to aquatic life with

long lasting effects

Precautionary Statements P273
Avoid release to the

environment

P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations

Water Hazard Class (WGK) 3 Severely hazardous to water

Data sourced from Sigma-Aldrich safety information.[1][2]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of Basolite Z377
from a laboratory setting. This protocol is based on general guidelines for hazardous waste

disposal and should be adapted to comply with your institution's specific policies and local

regulations.

1. Waste Identification and Segregation:

Clearly label Basolite Z377 waste with "Hazardous Waste" and its chemical name.

Do not mix Basolite Z377 with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

2. Containerization:

Use a dedicated, leak-proof container that is chemically compatible with Basolite Z377. The

original manufacturer's container is often a suitable choice.[3]
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Ensure the container has a secure, screw-on cap to prevent spills.[3]

Keep the waste container closed at all times, except when adding waste.[4]

3. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.[3]

This area should be clearly marked with a "Danger – Hazardous Waste" sign.[3]

The storage area should be under the control of laboratory personnel and away from general

laboratory traffic.[3]

Store in a secondary containment tray or bin to capture any potential leaks.[3]

4. Disposal Request and Collection:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.[5]

Provide all necessary documentation, including the chemical name and hazard information.

5. Decontamination of Empty Containers:

Empty containers that once held Basolite Z377 must also be treated as hazardous waste

unless properly decontaminated.

Triple-rinse the empty container with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[6][7]

After triple-rinsing, the container may be disposed of as non-hazardous waste, in accordance

with your institution's guidelines. Deface the original label before disposal.[7]

Experimental Workflow for Disposal
The following diagram illustrates the procedural flow for the proper disposal of Basolite Z377.
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Step 1: Waste Generation
(Used Basolite Z377)

Step 2: Segregation & Labeling
Label as 'Hazardous Waste: Basolite Z377'

Step 3: Containerization
Place in a sealed, compatible container

Step 4: Secure Storage
Store in designated hazardous waste area with secondary containment

Step 5: Arrange Disposal
Contact EHS or licensed contractor

Step 6: Waste Collection
Scheduled pickup by authorized personnel

Step 7: Final Disposal
Transport to a certified hazardous waste facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Basolite Z377.

Disclaimer: This information is intended as a guide and does not supersede the requirements

of your institution's Safety Data Sheets (SDS), EHS office, or local, state, and federal

regulations. Always consult the full SDS for Basolite Z377 provided by the manufacturer for the

most comprehensive disposal instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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